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Compound of Interest

Compound Name: 2-tert-Butylbenzoic acid

Cat. No.: B086054 Get Quote

An In-depth Technical Guide on 2-tert-Butylbenzoic Acid: Molecular Weight and Composition

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the fundamental physicochemical properties of chemical compounds is

paramount. This guide provides a focused examination of the molecular weight of 2-tert-
Butylbenzoic acid, a compound of interest in various chemical and pharmaceutical

applications.

Molecular Identity and Formula
2-tert-Butylbenzoic acid is an organic compound characterized by a benzoic acid core

substituted with a tert-butyl group at the ortho (position 2) of the benzene ring. Its chemical

identity is unequivocally established by its molecular formula.

Chemical Name: 2-tert-Butylbenzoic acid

Molecular Formula: C₁₁H₁₄O₂[1][2][3][4]

CAS Registry Number: 1077-58-3[1][4]

Molecular Weight
The molecular weight of a compound is a critical parameter, influencing its stoichiometric

relationships in chemical reactions, its diffusion and transport properties, and its interaction with

biological systems. It is calculated by summing the atomic weights of all constituent atoms in

the molecular formula.
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The accepted molecular weight for 2-tert-Butylbenzoic acid is approximately 178.23 g/mol .[5]

A more precise value, often used in high-resolution mass spectrometry, is 178.2277 g/mol .[1]

Data Presentation: Molecular Weight Summary
For clarity and comparative ease, the molecular properties of 2-tert-Butylbenzoic acid are

summarized in the table below.

Property Value

Molecular Formula C₁₁H₁₄O₂

Molar Mass 178.23 g/mol

Monoisotopic Mass 178.09938 Da

Experimental Protocol: Determination of Molecular
Weight
The molecular weight of 2-tert-Butylbenzoic acid is typically determined and confirmed using

mass spectrometry.

Objective: To determine the exact mass of 2-tert-Butylbenzoic acid.

Methodology: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: A dilute solution of 2-tert-Butylbenzoic acid is prepared in a suitable

volatile organic solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into the mass spectrometer and ionized using a soft

ionization technique, such as Electrospray Ionization (ESI) or Atmospheric Pressure

Chemical Ionization (APCI). For 2-tert-Butylbenzoic acid, ESI in negative ion mode is

common, leading to the formation of the deprotonated molecule [M-H]⁻.

Mass Analysis: The ions are guided into a high-resolution mass analyzer, such as an

Orbitrap or a Time-of-Flight (TOF) analyzer. The analyzer separates ions based on their

mass-to-charge ratio (m/z).
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Detection: The detector records the abundance of ions at each m/z value, generating a mass

spectrum.

Data Analysis: The resulting spectrum is analyzed to identify the peak corresponding to the

molecular ion. The high-resolution instrument provides a highly accurate m/z value, from

which the exact molecular weight can be calculated.

Visualization of Molecular Composition
The following diagram illustrates the elemental composition of 2-tert-Butylbenzoic acid and

the contribution of each element to the overall molecular weight.

Elemental Components

Molecular Weight Calculation
Carbon (C)
11 atoms

Total Molecular Weight
~178.23 g/mol

11 x ~12.011 u

Hydrogen (H)
14 atoms

14 x ~1.008 u

Oxygen (O)
2 atoms

2 x ~15.999 u

Click to download full resolution via product page

Elemental contribution to the molecular weight of 2-tert-Butylbenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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